5-hydroxy-2-propyl-2,3-dihydro-1H-isoindol-1-one
Overview
Description
5-hydroxy-2-propyl-2,3-dihydro-1H-isoindol-1-one is a derivative of isoindole-1,3-dione . Isoindole-1,3-dione derivatives, commonly known as phthalimides, represent an important class of biological and pharmaceutical compounds, including indole alkaloids . They are usually synthesized by the condensation of a phthalic anhydride with primary amines .
Synthesis Analysis
The synthesis of fused multifunctionalized isoindole-1,3-diones involves a hexadehydro-Diels–Alder domino reaction of various substituted tetraynes and imidazole derivatives . The overall transformation involved the formation of three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C11H13NO2 . It is a derivative of isoindole-1,3-dione, which is a widespread structural motif in a plethora of different natural products .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of isoindole-1,3-dione derivatives include the formation of three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions . The benzannulation of tetraynes and imidazole derivatives in a green, waste-free transformation with a high atom economy in toluene yielded isoindole-1,3-dione derivatives as the major product .Scientific Research Applications
5-hydroxy-2-propyl-2,3-dihydro-1H-isoindol-1-one has been studied for its potential medicinal uses. It has been found to have anti-inflammatory, anti-bacterial, and anti-cancer properties. It has also been studied for its potential use in treating neurological conditions such as Alzheimer's disease and Parkinson's disease. In addition, this compound has been studied for its potential use in the treatment of diabetes, obesity, and cardiovascular diseases.
Mechanism of Action
The exact mechanism of action of 5-hydroxy-2-propyl-2,3-dihydro-1H-isoindol-1-one is not yet fully understood. However, it is believed that this compound acts as an agonist of the PPARγ receptor, which is a nuclear receptor that regulates the expression of certain genes involved in glucose and lipid metabolism. It is also believed to act as an antioxidant and to modulate the activity of certain enzymes involved in glucose and lipid metabolism.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to reduce inflammation, reduce oxidative stress, and reduce the production of pro-inflammatory cytokines. It has also been found to reduce levels of cholesterol and triglycerides in the blood, as well as to improve insulin sensitivity. In addition, this compound has been found to have anti-bacterial and anti-cancer properties.
Advantages and Limitations for Lab Experiments
5-hydroxy-2-propyl-2,3-dihydro-1H-isoindol-1-one can be synthesized in a laboratory setting using a variety of methods. This makes it relatively easy to obtain and use in laboratory experiments. However, the exact mechanism of action of this compound is not yet fully understood, so there is still much to be learned about its potential uses and effects. In addition, there is limited information available regarding the safety and toxicity of this compound, so caution should be taken when using it in laboratory experiments.
Future Directions
There are a variety of potential future directions for 5-hydroxy-2-propyl-2,3-dihydro-1H-isoindol-1-one research. These include further research into its potential therapeutic uses, such as its potential use in the treatment of neurological conditions and diabetes. In addition, further research into its mechanism of action and its effects on biochemical and physiological processes is needed. Finally, further research into its safety and toxicity is needed in order to ensure its safe use in laboratory experiments and potential therapeutic applications.
Synthesis Methods
5-hydroxy-2-propyl-2,3-dihydro-1H-isoindol-1-one can be synthesized in a laboratory setting using a variety of methods. One method involves the reaction of this compound with a base such as sodium hydroxide to form the appropriate sodium salt. This salt can then be reacted with an acid such as hydrochloric acid to form the desired product. Other methods of synthesis include the use of a Grignard reagent and a Wittig reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-hydroxy-2-propyl-2,3-dihydro-1H-isoindol-1-one involves the reaction of 2-propyl-1H-isoindole-1,3(2H)-dione with sodium borohydride followed by oxidation with potassium permanganate to yield the desired product.", "Starting Materials": ["2-propyl-1H-isoindole-1,3(2H)-dione", "sodium borohydride", "potassium permanganate", "water", "methanol"], "Reaction": ["Step 1: Dissolve 2-propyl-1H-isoindole-1,3(2H)-dione in methanol", "Step 2: Add sodium borohydride to the solution and stir for 2 hours at room temperature", "Step 3: Add water to the reaction mixture and stir for 30 minutes", "Step 4: Add potassium permanganate to the reaction mixture and stir for 2 hours at room temperature", "Step 5: Filter the reaction mixture and wash the solid with water", "Step 6: Dry the solid to obtain 5-hydroxy-2-propyl-2,3-dihydro-1H-isoindol-1-one as a white powder."] } | |
CAS RN |
109803-67-0 |
Molecular Formula |
C11H13NO2 |
Molecular Weight |
191.23 g/mol |
IUPAC Name |
5-hydroxy-2-propyl-3H-isoindol-1-one |
InChI |
InChI=1S/C11H13NO2/c1-2-5-12-7-8-6-9(13)3-4-10(8)11(12)14/h3-4,6,13H,2,5,7H2,1H3 |
InChI Key |
PGSXTHNBEYPYNU-UHFFFAOYSA-N |
Canonical SMILES |
CCCN1CC2=C(C1=O)C=CC(=C2)O |
Purity |
0 |
Origin of Product |
United States |
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